4-(3,4-Dimethylphenoxy)butanoic acid
Cat. No. B3381252
M. Wt: 208.25 g/mol
InChI Key: XCDOHVHQWSFAEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08895777B2
Procedure details
3,4-Dimethylphenol (24.5 g, 0.2 mol) was dissolved in 125 ml of anhydrous ethanol. 75 ml of 21 wt % sodium ethoxide solution in ethanol (0.2 mol) was added to the solution. The mixture was stirred at room temperature for 10 min. Ethyl 4-bromobutyrate (40 g, 0.205 mol) was then added. The reaction mixture was refluxed at 80° C. for 24 h. The precipitate was filtered off. The filtrate was then mixed with a solution of sodium hydroxide (10 g, 0.25 mol) in 150 ml of water. The mixture was stirred at 70° C. for about 2 h, monitored with HPLC. It was diluted with 150 ml of water and acidified to pH 1. Oily precipitate formed immediately. It was collected by decanting the supernatant and washed with water twice (100 ml×2). The oily precipitate solidified after being kept in water at room temperature over night.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[CH:6][C:7]=1[CH3:8].[O-]CC.[Na+].Br[CH2:15][CH2:16][CH2:17][C:18]([O:20]CC)=[O:19].[OH-].[Na+]>C(O)C.O>[CH3:1][C:2]1[CH:3]=[C:4]([CH:5]=[CH:6][C:7]=1[CH3:8])[O:9][CH2:15][CH2:16][CH2:17][C:18]([OH:20])=[O:19] |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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24.5 g
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1C)O
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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0.2 mol
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Type
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solvent
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
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BrCCCC(=O)OCC
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Step Four
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O
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Step Five
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed at 80° C. for 24 h
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Duration
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24 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was filtered off
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 70° C. for about 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Oily precipitate formed immediately
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CUSTOM
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Type
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CUSTOM
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Details
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It was collected
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CUSTOM
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Type
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CUSTOM
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Details
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by decanting the supernatant
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WASH
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Type
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WASH
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Details
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washed with water twice (100 ml×2)
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WAIT
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Type
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WAIT
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Details
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after being kept in water at room temperature over night
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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Smiles
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CC=1C=C(OCCCC(=O)O)C=CC1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
